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Compound of Interest

Compound Name: Mefenamic acid-13C6

Cat. No.: B12058308 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical component of laboratory operations.

Mefenamic acid-13C6, a stable isotope-labeled compound, requires adherence to specific

disposal protocols for hazardous pharmaceutical waste. This guide provides essential, step-by-

step information to manage its disposal effectively, ensuring the safety of personnel and the

environment.

Waste Classification and Regulatory Overview
Mefenamic acid-13C6 is classified as a hazardous waste due to the pharmacological

properties of the parent compound, mefenamic acid. The presence of the stable, non-

radioactive carbon-13 isotope does not alter the chemical's hazardous characteristics.

Therefore, its disposal is governed by the Environmental Protection Agency's (EPA) Resource

Conservation and Recovery Act (RCRA).[1][2][3] Under RCRA, pharmaceutical waste must be

managed from "cradle-to-grave," meaning it is tracked from generation to final disposal.[2]

It is crucial to note that sewering, or flushing hazardous waste pharmaceuticals down the drain,

is strictly prohibited.[4][5]

Step-by-Step Disposal Procedures for Mefenamic Acid-
13C6
1. Waste Identification and Segregation:
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Characterize the Waste: Identify all components of the waste stream containing Mefenamic
acid-13C6. This includes pure, unused product, contaminated personal protective equipment

(PPE), and any solutions or mixtures.

Segregate at the Source: Do not mix Mefenamic acid-13C6 waste with non-hazardous or

other types of chemical waste.[6] Use a dedicated, clearly labeled hazardous waste

container.

2. Proper Containerization and Labeling:

Select an Appropriate Container: Use a container that is compatible with the chemical waste,

preventing leaks or reactions. The container must have a secure, tight-fitting lid.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Mefenamic acid-13C6"), and a clear description of the hazard (e.g.,

"Harmful if swallowed," "Toxic").

3. Accumulation and Storage in a Satellite Accumulation Area (SAA):

Designate an SAA: Store the hazardous waste container in a designated Satellite

Accumulation Area within the laboratory, at or near the point of generation, and under the

control of laboratory personnel.[6][7]

Storage Limits: Laboratories can accumulate up to 55 gallons of hazardous waste (or one

quart of acutely hazardous waste) in an SAA.[8]

Container Management: Keep the waste container closed at all times except when adding

waste.

4. Arranging for Disposal:

Engage a Licensed Contractor: Hazardous waste must be disposed of through a licensed

hazardous waste disposal company.

Waste Manifest: A hazardous waste manifest will be required to track the waste from your

facility to the disposal site. This is a crucial document for regulatory compliance.
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Quantitative Data Summary
Parameter Guideline Citation

RCRA Generator Status

Determined by the total

amount of hazardous waste

generated per month.

[2][5]

SAA Storage Limit

Up to 55 gallons of hazardous

waste or 1 quart of acute

hazardous waste.

[8]

Container Headspace

Leave at least 10% headspace

in liquid waste containers to

allow for expansion.

Storage Time in SAA

Partially filled, properly labeled

containers can remain for up to

one year. Full containers must

be removed within three days.

[6]

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for Mefenamic acid-13C6, the following diagram

illustrates the decision-making and operational steps involved.
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Mefenamic Acid-13C6 Disposal Workflow

In-Laboratory Procedures Facility-Level Management

Final Disposition

Waste Generation
(Mefenamic acid-13C6)

Characterize as
Hazardous Waste

Segregate in a
Dedicated Container

Label Container:
'Hazardous Waste'

'Mefenamic acid-13C6'

Store in Satellite
Accumulation Area (SAA)

Container Full or
Project Complete

Contact Environmental
Health & Safety (EHS)

Prepare for Pickup:
Ensure Proper Labeling

and Segregation

Licensed Waste Hauler
Picks up Waste

Transport to a
RCRA-Permitted Facility

Final Disposal
(e.g., Incineration)

Click to download full resolution via product page

Caption: Disposal workflow for Mefenamic Acid-13C6 from laboratory generation to final

disposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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